Sevelamer

• IUPAC Name: 2-(chloromethyl)oxirane;prop-2-en-1-amine
• InChI: InChI=1S/C3H5ClO.C3H7N/c4-1-3-2-5-3;1-2-3-4/h3H,1-2H2;2H,1,3-4H2
• InChI Key: ZNSIZMQNQCNRBW-UHFFFAOYSA-N
• Canonical SMILES: C=CCN.C1C(O1)CCl
• Molecular Formula: C6H12ClNO
• Molecular Weight: 149.62 g/mol
• Solubility: Insoluble
• Mechanism of Action: Sevelamer prevents hyperphosphatemia by binding to dietary phosphate in the gut, preventing its absorption and thus decreasing serum parathyroid hormone levels.
• CAS RN: 52757-95-6

Description

Sevelamer is a phosphate-binding medication used to treat hyperphosphatemia in patients with chronic kidney disease. When taken with meals, it binds to dietary phosphate and prevents its absorption. It is marketed by Genzyme under the brand names Renagel (sevelamer hydrochloride) and Renvela (sevelamer carbonate).

Synthesis Analysis

Sevelamer has been prepared from the reaction of sevelamer with chlorosulfonic acid. The catalytic activity of S-SO3H was investigated in the synthesis of 1,8-dioxo-octahydroxanthene derivatives. A patent describes the synthesis process of Sevelamer, which involves the reaction of PAH hydrochloride with sodium hydroxide, followed by the addition of 1-chloro-3-methylsulfonyl-2-propyl alcohol.

Molecular Structure Analysis

The molecular structure of sevelamer HCl has been studied using 13C cross-polarization–magic-angle-spinning (CP–MAS) NMR.

Chemical Reactions Analysis

Sevelamer consists of polyallylamine that is crosslinked with epichlorohydrin. The amine groups of sevelamer become partially protonated in the intestine and interact with phosphate ions through ionic and hydrogen bonding.

Physical And Chemical Properties Analysis

Sevelamer is a polymer compound which acts by binding phosphates in the stomach and prevents them from being absorbed into the body. The chemical formula of Sevelamer is [(C3H7N)a+b(C9H17N2O)c]n.x H2CO3.

Scientific Research Applications

Glucose-Lowering Effects in Type 2 Diabetes

Sevelamer, primarily used to treat hyperphosphatemia, shows significant benefits in glucose and lipid metabolism. Studies have identified its glucose-lowering effects, making it potentially useful in managing type 2 diabetes. These effects are likely linked to its bile acid-binding properties, suggesting a role beyond traditional hyperphosphatemia treatment (Brønden et al., 2018); (Brønden et al., 2015).

Effects Beyond Hyperphosphatemia Control in CKD

Sevelamer is known for its utility in chronic kidney disease (CKD) for controlling hyperphosphatemia. However, research indicates that it has additional pleiotropic effects, such as reducing inflammation, oxidative stress, and atherogenesis, which contribute to its overall positive impact on cardiovascular health in CKD patients (Rodríguez-Osorio et al., 2015); (Rodríguez-Osorio et al., 2015).

Impact on Cardiovascular Calcification and Mortality

Sevelamer has been shown to reduce the progression of arterial calcification, potentially lowering the risk of death compared to calcium-based phosphate binders. This highlights its role in improving cardiovascular health, especially in patients undergoing hemodialysis (Komaba et al., 2017); (Chertow et al., 2002).

Therapeutic Role in Non-Alcoholic Fatty Liver Disease (NAFLD)

Emerging evidence suggests that sevelamer may benefit patients with NAFLD. It potentially alters inflammation and bile acid signaling, which could be crucial in treating this condition (McGettigan et al., 2016).

Bone Health and Osteoporosis

In studies involving animal models, sevelamer showed potential in improving bone volume and strength, particularly in conditions like osteoporosis. This suggests its possible utility in bone health management, especially in patients with chronic kidney disease (Sampath et al., 2008).

Mechanism of Action

Sevelamer prevents hyperphosphatemia by binding to dietary phosphate in the gut, preventing its absorption and thus decreasing serum parathyroid hormone levels.

Safety and Hazards

Sevelamer is generally safe but common adverse drug reactions associated with its use include nausea and vomiting, constipation, diarrhea, stomach pain, heartburn, and gas. It can significantly reduce serum uric acid. Safety data sheets recommend avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye.